5-(Dimethylamino)-2-isopropylphenol
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Description
5-(Dimethylamino)-2-isopropylphenol is a phenolic compound characterized by a dimethylamino group at the 5-position and an isopropyl group at the 2-position of the aromatic ring. This structural configuration confers unique physicochemical properties, including enhanced solubility in polar solvents due to the dimethylamino moiety and steric effects from the isopropyl substituent.
Properties
Molecular Formula |
C11H17NO |
|---|---|
Molecular Weight |
179.26 g/mol |
IUPAC Name |
5-(dimethylamino)-2-propan-2-ylphenol |
InChI |
InChI=1S/C11H17NO/c1-8(2)10-6-5-9(12(3)4)7-11(10)13/h5-8,13H,1-4H3 |
InChI Key |
UICSNWDNKWNPEG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=C(C=C(C=C1)N(C)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(DIMETHYLAMINO)-2-(PROPAN-2-YL)PHENOL typically involves the alkylation of a phenol derivative with an appropriate alkylating agent. One common method is the reaction of 2-isopropylphenol with dimethylamine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.
Industrial Production Methods
In an industrial setting, the production of 5-(DIMETHYLAMINO)-2-(PROPAN-2-YL)PHENOL may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification techniques such as distillation or recrystallization are employed to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
5-(DIMETHYLAMINO)-2-(PROPAN-2-YL)PHENOL can undergo various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.
Reduction: The compound can be reduced to form corresponding amines or alcohols.
Substitution: The dimethylamino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides under basic or acidic conditions.
Major Products Formed
Oxidation: Quinones or other oxidized phenolic compounds.
Reduction: Amines or alcohols.
Substitution: Various substituted phenolic derivatives depending on the nucleophile used.
Scientific Research Applications
5-(DIMETHYLAMINO)-2-(PROPAN-2-YL)PHENOL has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 5-(DIMETHYLAMINO)-2-(PROPAN-2-YL)PHENOL involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the phenol group can undergo redox reactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Table 1: Key Structural Differences
| Compound | Substituents (Position) | Key Functional Groups |
|---|---|---|
| 5-(Dimethylamino)-2-isopropylphenol | Isopropyl (2), Dimethylamino (5) | Phenol, tertiary amine |
| 5-(Dimethylamino)-2-nitrosophenol | Nitroso (2), Dimethylamino (5) | Nitroso, tertiary amine |
| Amonafide Derivative 3a | Dimethylamino-ethylamino (5) | Benzoisoquinolinedione, amide |
Physicochemical Properties
- Solubility: The dimethylamino group enhances water solubility in polar solvents, as seen in 5-(dimethylamino)-2-nitrosophenol hydrochloride (solubility >50 mg/mL in water) . The isopropyl group in the target compound may reduce solubility compared to nitroso analogs.
- Synthetic Yields: Synthesis of 5-(dimethylamino)-2-nitrosophenol achieves 86% yield via Hu et al.'s method, suggesting efficient nitrosation pathways . In contrast, amonafide derivatives require Suzuki coupling, with yields influenced by substituent positioning (e.g., 5- vs. 6-substitution) .
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